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Compound of Interest

Compound Name:
2-(3-Hydroxy-1-phenylpropyl)-4-

methylphenol

CAS No.: 851789-43-0

Cat. No.: B118821

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol, also known by its synonym 3-(2-Hydroxy-5-

methylphenyl)-3-phenylpropan-1-ol, is a phenolic organic compound of significant interest in

the pharmaceutical industry. Its primary relevance lies in its role as a key intermediate in the

synthesis of Tolterodine, a muscarinic receptor antagonist used for the treatment of urinary

incontinence. This document provides a comprehensive overview of its chemical properties,

synthesis, and what is known about its biological relevance, with a focus on its place within the

manufacturing process of Tolterodine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-(3-Hydroxy-1-phenylpropyl)-4-
methylphenol is presented in Table 1. This data is compiled from various chemical suppliers

and databases.
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Property Value Reference

CAS Number 851789-43-0 [1]

Molecular Formula C₁₆H₁₈O₂ [1]

Molecular Weight 242.32 g/mol [1]

IUPAC Name
2-(3-hydroxy-1-

phenylpropyl)-4-methylphenol
[1]

Synonyms

3-(2-Hydroxy-5-

methylphenyl)-3-

phenylpropan-1-ol, 3-(2-

Hydroxy-5-methylphenyl)-3-

phenylpropanol

[1]

Appearance
Not specified in literature; likely

a solid at room temperature

Purity (as a commercial

product)
>95% - >97% (HPLC) [1]

Storage Conditions +5°C [1]

Synthesis and Experimental Protocols
The primary documented synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is as

an intermediate in the production of Tolterodine. The following experimental protocol is adapted

from patent literature describing this transformation.

Synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-
methylphenol from 3,4-Dihydro-6-methyl-4-phenyl-2H-
benzopyran-2-one
This synthesis involves the reductive opening of a lactone ring.

Experimental Workflow
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Figure 1: Synthesis workflow for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol.
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Detailed Experimental Protocol
To a stirred suspension of 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one (23.8 g, 0.1

mol) in methanol (100 ml), sodium borohydride (NaBH₄) (3.78 g, 0.1 mol) is added in portions

at 0°C. The reaction mixture is then stirred at this temperature for 1 hour. Following this,

acetone (15 ml) is added to quench the reaction. The pH of the mixture is adjusted to between

6 and 7 with acetic acid. The resulting mixture is then extracted with ethyl acetate. The organic

phase is washed, dried, and the solvent is evaporated under reduced pressure. The crude

product is crystallized from toluene to yield 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol as

a crystalline solid.

Biological Activity and Relevance
There is a notable lack of publicly available data on the specific biological activity,

pharmacology, or toxicology of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol itself. Its

primary significance is as a direct precursor in the synthesis of Tolterodine.

Role as a Tolterodine Intermediate and Impurity
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is a crucial intermediate in several patented

synthetic routes to Tolterodine. Due to its position in the manufacturing process, it can also be

present as a process-related impurity in the final active pharmaceutical ingredient (API).

Regulatory guidelines necessitate the monitoring and control of such impurities to ensure the

safety and efficacy of the final drug product.

Contextual Pharmacology: Tolterodine
To provide context, Tolterodine is a competitive muscarinic receptor antagonist. It exhibits a

high affinity for the muscarinic receptors in the bladder, which are responsible for bladder

muscle contractions. By blocking these receptors, Tolterodine reduces involuntary bladder

contractions, thereby increasing bladder capacity and decreasing the frequency and urgency of

urination. Tolterodine is extensively metabolized in the liver, primarily by the cytochrome P450

enzyme CYP2D6 to its active 5-hydroxymethyl metabolite, and to a lesser extent by CYP3A4.

It is important to emphasize that the pharmacological profile of Tolterodine should not be

extrapolated to its synthetic intermediate, 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol, for

which dedicated pharmacological studies have not been identified in the reviewed literature.
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Toxicology of Related Impurities
General toxicology studies are conducted on pharmaceutical products and their impurities. A

pharmacology review by the FDA for Tolterodine indicated that genotoxicity and general toxicity

studies were performed on degradation products. However, specific data for 2-(3-Hydroxy-1-
phenylpropyl)-4-methylphenol was not detailed in the available documents.[2] Without

specific studies, the toxicological profile of this compound remains uncharacterized.

Conclusion
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is a well-defined chemical entity with its

primary significance rooted in pharmaceutical manufacturing as a key intermediate for

Tolterodine. While its synthesis is documented, there is a significant gap in the scientific

literature regarding its intrinsic biological activity, pharmacological effects, and toxicological

profile. For professionals in drug development, this compound is of interest mainly from a

process chemistry and quality control perspective, where its formation and subsequent

conversion, as well as its potential as an impurity, are of critical importance. Further research

would be necessary to elucidate any inherent pharmacological or toxicological properties of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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